Cas no 339110-36-0 (((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE)

• Product Name: ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE
• CAS No: 339110-36-0
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5264719
• Update Time: 2026-03-09

((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE Chemical and Physical Properties

Names and Identifiers

• ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE
• (Z)-({3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl}methylidene)(methyl)oxidoazanium
• Methanamine, N-[[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]methylene]-, N-oxide (9CI)
• ({3-methoxy-4-[(4-methoxybenzyl)oxy]phenyl}methylene)(methyl)ammoniumolate
• 1-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-methylmethanimine oxide

• Inchi： 1S/C17H19NO4/c1-18(19)11-14-6-9-16(17(10-14)21-3)22-12-13-4-7-15(20-2)8-5-13/h4-11H,12H2,1-3H3/b18-11-
• InChI Key： VPLOZZMZKVTEPL-WQRHYEAKSA-N
• SMILES： O(C1C=CC(/C=[N+](/C)\[O-])=CC=1OC)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.4
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE

Professional Introduction to Compound with CAS No. 339110-36-0 and Product Name: ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE

Compound with the CAS number 339110-36-0 and the product name ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including 3-methoxy, 4-methoxybenzyl, and methylene moieties, contributes to its diverse chemical properties and reactivity, making it a valuable candidate for further exploration.

The compound's structure is particularly noteworthy for its ability to interact with biological targets in a manner that could lead to novel therapeutic interventions. In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The (3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE moiety, in particular, has been identified as a key structural feature that enhances its binding affinity to specific proteins and enzymes. This feature is critical for designing molecules that can effectively interfere with disease-causing mechanisms.

Recent studies have highlighted the importance of molecular diversity in drug discovery processes. Compounds like ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE exemplify how structural complexity can be leveraged to develop molecules with enhanced pharmacological properties. The methylammoniumolate group adds another layer of functionality, enabling the compound to participate in various chemical reactions that could be exploited for therapeutic purposes. This versatility makes it an attractive scaffold for medicinal chemists seeking to design next-generation drugs.

The pharmaceutical industry has been increasingly focusing on the development of targeted therapies that address specific aspects of diseases at the molecular level. The compound's unique structure suggests potential applications in areas such as oncology, inflammation, and neurodegenerative disorders. For instance, its ability to interact with enzymes involved in cell signaling pathways could make it a promising candidate for developing inhibitors that regulate these pathways.

In addition to its therapeutic potential, the compound also exhibits interesting physicochemical properties that make it suitable for formulation into various drug delivery systems. Its solubility profile and stability under different conditions are critical factors that determine its suitability for clinical applications. Researchers have been exploring ways to optimize these properties through structural modifications, which could enhance its bioavailability and efficacy.

The synthesis of ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels, which are essential for pharmaceutical-grade materials. The use of 3-methoxy and 4-methoxybenzyl groups in its synthesis highlights the importance of functional group strategy in designing molecules with desired properties.

From a research perspective, this compound serves as a valuable tool for studying molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate its three-dimensional structure and understand how it interacts with biological targets. These insights are crucial for designing molecules that can effectively modulate disease-related pathways.

The growing body of evidence supporting the therapeutic potential of this compound has prompted further investigation into its mechanisms of action. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies aim to provide a solid foundation for future clinical trials, which are essential for assessing its potential as a new therapeutic agent.

The development of novel pharmaceuticals is a highly collaborative effort that involves researchers from various disciplines, including chemistry, biology, pharmacology, and medicine. The compound with CAS No. 339110-36-0 exemplifies how interdisciplinary collaboration can lead to significant advancements in drug discovery. Its unique structure and promising biological activity make it a cornerstone in the quest for new treatments for complex diseases.

In conclusion, Compound with CAS No. 339110-36-0 and product name ((3-METHOXY-4-[(4-METHOXYBENZYL)OXY]PHENYL)METHYLENE)(METHYL)AMMONIUMOLATE represents a significant milestone in pharmaceutical chemistry. Its multifaceted structure and diverse chemical properties position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.